Sofosbuvir impurity B

• Molecular Formula: C₂₂H₂₉FN₃O₉P
• Molecular Weight: 529.45
• IUPAC Name: propan-2-yl (2S)-2-[[[(2R,3R,4R,5S)-5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate
• InChI: InChI=1S/C22H29FN3O9P/c1-13(2)33-19(29)14(3)25-36(31,35-15-8-6-5-7-9-15)32-12-16-18(28)22(4,23)20(34-16)26-11-10-17(27)24-21(26)30/h5-11,13-14,16,18,20,28H,12H2,1-4H3,(H,25,31)(H,24,27,30)/t14-,16+,18+,20-,22+,36-/m0/s1
• InChI Key: TTZHDVOVKQGIBA-OZMUOUHISA-N
• SMILES: CC(C)OC(=O)C(C)NP(=O)(OCC1C(C(C(O1)N2C=CC(=O)NC2=O)(C)F)O)OC3=CC=CC=C3

Description

Sofosbuvir impurity B is the less active impurity of Sofosbuvir, Sofosbuvir is an active inhibitor of HCV RNA replication in the HCV replicon assay, demonstrates potent anti-hepatitis C virus (HCV) activity.

Scientific Research Applications

Pharmacokinetic and Pharmacodynamic Profile

• Sofosbuvir, a hepatitis C virus (HCV) NS5B polymerase inhibitor, has a well-defined pharmacokinetic and pharmacodynamic profile, with its active form being GS-461203 and the primary metabolite being GS-331007. GS-331007 accounts for more than 90% of systemic drug-related material exposure (Kirby et al., 2015).

Efficacy in Combination Therapy

• Sofosbuvir, in combination with other antivirals like pegylated interferon alfa-2a and ribavirin, has shown efficacy in treating non-cirrhotic, treatment-naive patients with HCV (Kowdley et al., 2013).

Analytical Methodologies

• Advanced methodologies like RP-UHPLC-DAD-MS are used for qualitative and quantitative analysis of sofosbuvir in pharmaceutical forms, demonstrating the importance of analytical techniques in ensuring the specificity and sensitivity of sofosbuvir characterization (Contreras et al., 2017).

Application in HIV Coinfection

• Sofosbuvir shows efficacy and safety in HCV/HIV-coinfected patients, highlighting its potential in treating coinfections. This includes a study on drug interactions between sofosbuvir and various antiretrovirals, underscoring its compatibility in complex therapeutic scenarios (Rodríguez-Torres et al., 2015).

Impurity Analysis and Method Development

• There is significant research focused on the development and validation of methods for estimating sofosbuvir and related impurities in various formulations, emphasizing the importance of accurate impurity profiling in pharmaceuticals (Ganji et al., 2021).

Bibliometric Analysis

• A bibliometric analysis of sofosbuvir research reveals its significant impact and evolution in the field of antiviral drug development, with implications for policy-making and scientific research directions (Hernández-Vásquez & Rosselli, 2017).

Electroanalytical Methods

• Innovative electroanalytical methods have been developed for the simultaneous determination of sofosbuvir and other antivirals, demonstrating the drug's significance in combined antiviral therapies and the need for advanced analytical techniques (Atta et al., 2019).